Cas no 2229261-31-6 (1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile)

• Product Name: 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile
• CAS No: 2229261-31-6
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 5762353
• PubChem ID: 165696707
• Update Time: 2025-06-08

1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2229261-31-6
• EN300-1969398
• 1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]cyclopropane-1-carbonitrile
• 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile

• Inchi： 1S/C9H9F2N3/c1-14-4-6(7(13-14)8(10)11)9(5-12)2-3-9/h4,8H,2-3H2,1H3
• InChI Key： QBZXVUOSPGAGAS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1(C#N)CC1)F

Computed Properties

• Exact Mass: 197.07645362g/mol
• Monoisotopic Mass: 197.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile

Introduction to 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile (CAS No. 2229261-31-6)

1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2229261-31-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of both difluoromethyl and carbonitrile substituents in its molecular framework contributes to its distinct reactivity and potential applications in drug discovery and development.

The pyrazol-4-ylcyclopropane core structure is particularly noteworthy, as it combines the rigidity of a cyclopropane ring with the bioisosteric properties of a pyrazole moiety. This architectural feature enhances the compound's ability to interact with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of such structural motifs in developing compounds with improved pharmacokinetic profiles and reduced toxicity.

In recent years, researchers have been exploring the pharmacological potential of 1H-pyrazole derivatives, particularly those incorporating fluorinated aromatic systems. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity in several drug candidates. This modification is a result of its ability to increase lipophilicity while maintaining favorable interactions with biological receptors. The carbonitrile moiety further contributes to the compound's pharmacological properties by serving as a hydrogen bond acceptor, which is crucial for receptor binding.

One of the most compelling aspects of 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile is its versatility as a building block for more complex drug molecules. Its unique structural features allow for modifications at multiple positions, enabling chemists to fine-tune its biological activity. For instance, researchers have demonstrated that variations in the substitution pattern around the pyrazole ring can significantly alter the compound's interaction with enzymes and receptors. This flexibility makes it an attractive candidate for structure-based drug design.

Current research in this area has focused on leveraging computational methods to predict and optimize the biological activity of such compounds. Molecular modeling techniques have been employed to understand how changes in the molecular structure affect binding affinity and selectivity. These studies have revealed that subtle modifications can lead to significant improvements in drug-like properties, such as solubility and bioavailability. As a result, 1H-pyrazole derivatives continue to be a hot topic in academic and industrial research.

The synthesis of 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile presents unique challenges due to its complex architecture. However, recent advances in synthetic methodology have made it more accessible than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct this molecule with high efficiency and precision. These advancements are crucial for facilitating further exploration of its pharmacological potential.

From a therapeutic perspective, this compound holds promise for several indications, including inflammation, pain management, and neurodegenerative diseases. Its ability to modulate key biological pathways makes it a candidate for developing drugs that target multiple disease mechanisms simultaneously. Additionally, its structural features may contribute to reduced side effects compared to existing treatments. Preclinical studies have begun to explore these possibilities, with early results indicating encouraging activity against various disease models.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile. By combining these approaches, researchers can rapidly identify promising candidates for further investigation. This synergy between experimental and computational methods is essential for translating laboratory discoveries into viable therapeutic agents. As these technologies continue to evolve, the pace of innovation in this field is expected to accelerate.

In conclusion, 1H-pyrazole derivatives, exemplified by 1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carbonitrile, represent a frontier in pharmaceutical chemistry with significant untapped potential. Their unique structural features and biological activities make them valuable tools for drug discovery and development. With ongoing research efforts focused on optimizing their pharmacological properties, these compounds are poised to play a crucial role in addressing unmet medical needs in the future.